molecular formula C9H9ClO5S B6238981 5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid CAS No. 871688-73-2

5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid

Cat. No. B6238981
CAS RN: 871688-73-2
M. Wt: 264.7
InChI Key:
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Description

The compound “5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid” is a complex organic molecule. It likely contains a benzoic acid core, which is a common structure in many organic compounds . The chlorosulfonyl, methoxy, and methyl groups attached to the benzoic acid core suggest that this compound could have interesting chemical properties .


Chemical Reactions Analysis

Chlorosulfonyl groups are known to participate in a variety of chemical reactions. For example, they can undergo cycloaddition to alkynes to give 1,2,3-oxathiazine-2,2-dioxide-6-chlorides, and they can convert primary alcohols to carbamates .

Safety and Hazards

While specific safety and hazard information for “5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid” is not available, compounds containing chlorosulfonyl groups can be hazardous. They may cause severe skin burns and eye damage, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid can be achieved through a multi-step process involving the introduction of a chlorosulfonyl group onto a suitable precursor molecule, followed by further functionalization to yield the desired product.", "Starting Materials": [ "4-methoxy-2-methylbenzoic acid", "thionyl chloride", "sulfur trioxide", "chlorine gas", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Conversion of 4-methoxy-2-methylbenzoic acid to its acid chloride using thionyl chloride", "Step 2: Introduction of the chlorosulfonyl group onto the acid chloride using sulfur trioxide and chlorine gas", "Step 3: Hydrolysis of the resulting sulfonyl chloride to yield the corresponding sulfonic acid", "Step 4: Esterification of the sulfonic acid with methanol to yield the methyl ester", "Step 5: Oxidation of the methyl group to a carboxylic acid using sodium hydroxide and acetic anhydride", "Step 6: Acidification of the reaction mixture with hydrochloric acid to yield the final product, 5-(chlorosulfonyl)-4-methoxy-2-methylbenzoic acid" ] }

CAS RN

871688-73-2

Molecular Formula

C9H9ClO5S

Molecular Weight

264.7

Purity

95

Origin of Product

United States

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